Cas no 904823-90-1 (2-methoxy-5-methyl-N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide)

• Product Name: 2-methoxy-5-methyl-N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide
• CAS No: 904823-90-1
• MF: C₂₂H₂₄N₄O₄S
• MW: 440.515363693237
• CID: 6525370
• Update Time: 2025-06-08

2-methoxy-5-methyl-N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-5-methyl-N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide
• Benzenesulfonamide, 2-methoxy-5-methyl-N-[3-[6-(4-morpholinyl)-3-pyridazinyl]phenyl]-

• Inchi： 1S/C22H24N4O4S/c1-16-6-8-20(29-2)21(14-16)31(27,28)25-18-5-3-4-17(15-18)19-7-9-22(24-23-19)26-10-12-30-13-11-26/h3-9,14-15,25H,10-13H2,1-2H3
• InChI Key： MSJPHAYVTZNOCF-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=CC(C3=NN=C(N4CCOCC4)C=C3)=C2)(=O)=O)=CC(C)=CC=C1OC

Experimental Properties

• Density: 1.319±0.06 g/cm3(Predicted)
• Boiling Point: 715.9±70.0 °C(Predicted)
• pka: 7.88±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 2-methoxy-5-methyl-N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide

Research Update on 2-methoxy-5-methyl-N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide (CAS: 904823-90-1)

In recent years, the compound 2-methoxy-5-methyl-N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide (CAS: 904823-90-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The unique structural features of this compound, including the morpholine and pyridazine moieties, contribute to its distinct pharmacological properties.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 904823-90-1. One key area of investigation has been its role as a selective inhibitor of certain kinase enzymes, which are implicated in a range of pathological conditions, including cancer and inflammatory diseases. Preliminary in vitro and in vivo data suggest that this compound exhibits high binding affinity and selectivity, making it a valuable candidate for further drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 2-methoxy-5-methyl-N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide effectively inhibits the proliferation of cancer cell lines by targeting the PI3K/AKT/mTOR pathway. The study highlighted the compound's ability to induce apoptosis and suppress tumor growth in xenograft models, with minimal off-target effects. These findings underscore its potential as a novel therapeutic agent for oncology applications.

Another significant advancement in the understanding of 904823-90-1 comes from its application in neurodegenerative diseases. A recent preprint on bioRxiv reported that this compound exhibits neuroprotective effects in models of Alzheimer's disease by reducing amyloid-beta aggregation and mitigating oxidative stress. The study proposed that the morpholine and sulfonamide groups play a critical role in enhancing blood-brain barrier penetration, thereby improving its efficacy in central nervous system disorders.

Despite these promising results, challenges remain in the clinical translation of 2-methoxy-5-methyl-N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide. Pharmacokinetic studies indicate that the compound has a relatively short half-life, necessitating further structural optimization to improve its metabolic stability. Additionally, ongoing research is exploring its potential interactions with other drugs and its safety profile in long-term use.

In conclusion, the latest research on 904823-90-1 highlights its multifaceted therapeutic potential and provides a solid foundation for future investigations. As the understanding of its mechanisms of action deepens, this compound may pave the way for innovative treatments in oncology, neurology, and beyond. Continued interdisciplinary collaboration will be essential to overcome existing challenges and fully realize its clinical benefits.